7-DEHYDROCHOLESTERYL BENZOATE
7-DEHYDROCHOLESTERYL BENZOATE
Cholesta-5,7-dien-3beta-ol benzoate is a benzoate ester. It derives from a cholesta-5,7-dien-3beta-ol.
Brand Name:
Vulcanchem
CAS No.:
1182-06-5
VCID:
VC0072137
InChI:
InChI=1S/C34H48O2/c1-23(2)10-9-11-24(3)29-16-17-30-28-15-14-26-22-27(36-32(35)25-12-7-6-8-13-25)18-20-33(26,4)31(28)19-21-34(29,30)5/h6-8,12-15,23-24,27,29-31H,9-11,16-22H2,1-5H3/t24-,27+,29-,30+,31+,33+,34-/m1/s1
SMILES:
CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C
Molecular Formula:
C34H48O2
Molecular Weight:
488.7 g/mol
7-DEHYDROCHOLESTERYL BENZOATE
CAS No.: 1182-06-5
Main Products
VCID: VC0072137
Molecular Formula: C34H48O2
Molecular Weight: 488.7 g/mol
CAS No. | 1182-06-5 |
---|---|
Product Name | 7-DEHYDROCHOLESTERYL BENZOATE |
Molecular Formula | C34H48O2 |
Molecular Weight | 488.7 g/mol |
IUPAC Name | [(3S,9S,10R,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,9,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-yl] benzoate |
Standard InChI | InChI=1S/C34H48O2/c1-23(2)10-9-11-24(3)29-16-17-30-28-15-14-26-22-27(36-32(35)25-12-7-6-8-13-25)18-20-33(26,4)31(28)19-21-34(29,30)5/h6-8,12-15,23-24,27,29-31H,9-11,16-22H2,1-5H3/t24-,27+,29-,30+,31+,33+,34-/m1/s1 |
Standard InChIKey | IHOQNBAZWVTKFK-BVBBTSNESA-N |
Isomeric SMILES | C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3C2=CC=C4[C@@]3(CC[C@@H](C4)OC(=O)C5=CC=CC=C5)C)C |
SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C |
Canonical SMILES | CC(C)CCCC(C)C1CCC2C1(CCC3C2=CC=C4C3(CCC(C4)OC(=O)C5=CC=CC=C5)C)C |
Description | Cholesta-5,7-dien-3beta-ol benzoate is a benzoate ester. It derives from a cholesta-5,7-dien-3beta-ol. |
PubChem Compound | 102013 |
Last Modified | Dec 23 2021 |
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